Neutral red base
Neutral red base
Neutral red base is a member of the class of phenazines carrying methyl, amino and dimethylamino substituents at positions 2, 3 and 7 respectively. The free base of neutral red, which acts as a pH indicator, changing from red to yellow between pH 6.8 and 8.0. It has a role as a dye, an acid-base indicator and a two-colour indicator. It is a member of phenazines, a tertiary amino compound, a primary amino compound and an aromatic amine. It is a conjugate base of a neutral red(1+).
Brand Name:
Vulcanchem
CAS No.:
366-13-2
VCID:
VC0188358
InChI:
InChI=1S/C15H16N4/c1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13/h4-8H,16H2,1-3H3
SMILES:
CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N
Molecular Formula:
C15H16N4
Molecular Weight:
252.31 g/mol
Neutral red base
CAS No.: 366-13-2
Main Products
VCID: VC0188358
Molecular Formula: C15H16N4
Molecular Weight: 252.31 g/mol
| CAS No. | 366-13-2 |
|---|---|
| Product Name | Neutral red base |
| Molecular Formula | C15H16N4 |
| Molecular Weight | 252.31 g/mol |
| IUPAC Name | 8-N,8-N,3-trimethylphenazine-2,8-diamine |
| Standard InChI | InChI=1S/C15H16N4/c1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13/h4-8H,16H2,1-3H3 |
| Standard InChIKey | GLVRJEJEXGVOMJ-UHFFFAOYSA-N |
| SMILES | CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N |
| Canonical SMILES | CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N |
| Description | Neutral red base is a member of the class of phenazines carrying methyl, amino and dimethylamino substituents at positions 2, 3 and 7 respectively. The free base of neutral red, which acts as a pH indicator, changing from red to yellow between pH 6.8 and 8.0. It has a role as a dye, an acid-base indicator and a two-colour indicator. It is a member of phenazines, a tertiary amino compound, a primary amino compound and an aromatic amine. It is a conjugate base of a neutral red(1+). |
| PubChem Compound | 11106 |
| Last Modified | Nov 11 2021 |
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